Cas no 893643-13-5 (methyl 5,5,5-trifluoro-2,4-dioxopentanoate)

• Product Name: methyl 5,5,5-trifluoro-2,4-dioxopentanoate
• CAS No: 893643-13-5
• MF: C₆H₅F₃O₄
• MW: 198.096712827682
• CID: 6163317
• PubChem ID: 23005467
• Update Time: 2024-01-05

methyl 5,5,5-trifluoro-2,4-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5,5,5-trifluoro-2,4-dioxopentanoate
• EN300-1126442
• AKOS004115354
• methyl trifluoro-acetylpyruvate
• 893643-13-5

• Inchi： 1S/C6H5F3O4/c1-13-5(12)3(10)2-4(11)6(7,8)9/h2H2,1H3
• InChI Key： VNLOVAOJIJZFLD-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(=O)OC)=O)=O)(F)F

Computed Properties

• Exact Mass: 198.01399312g/mol
• Monoisotopic Mass: 198.01399312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.4Ų